![molecular formula C22H23N7O4S B6548642 1-(3,4-dimethoxybenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine CAS No. 946285-69-4](/img/structure/B6548642.png)
1-(3,4-dimethoxybenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a piperazine ring, a phenyl group, a triazolopyrimidine group, and a dimethoxybenzenesulfonyl group . These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized through reactions involving hydrazonoyl halides .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions depending on the conditions. For example, the piperazine ring could undergo reactions with acids or bases, and the sulfonyl group could react with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .Scientific Research Applications
Antiproliferative Activity Against Cancer Cells
This compound has been evaluated for its antiproliferative activity against different cancer cell lines. In particular, it demonstrated moderate to good activity against selected cancer cells. Compound 43, in particular, showed potent antiproliferative activity and selectivity between cancer and normal cells. It inhibited colony formation in MGC-803 cells and induced apoptosis through the mitochondrial pathway .
RORγt Inverse Agonist and Other Target Activities
Apart from its antiproliferative effects, this compound exhibits other activities. It acts as an RORγt inverse agonist, inhibits PHD-1, and targets JAK1 and JAK2. These activities make it relevant for various therapeutic applications, including cardiovascular disorders, type 2 diabetes, and hyperproliferative disorders .
Medicinal Chemistry and Fluorescent Probes
The compound’s heterocyclic structure finds applications in medicinal chemistry. Researchers have explored its use as a c-Met inhibitor and a modulator of GABA A receptors. Additionally, it serves as a structural unit for fluorescent probes and polymers .
USP28 Inhibition and Gastric Cell Lines
Recent work has identified this compound as a new USP28 inhibitor. It directly inhibits USP28 activity, induces degradation, and affects cell proliferation, cell cycle, and epithelial-mesenchymal transition (EMT) progression in gastric cell lines. The search for potent and selective USP28 inhibitors with novel chemotypes continues .
Structural Modification of Nucleosides Scaffold
Researchers have explored the compound’s scaffold for structural modifications. These modifications could lead to novel derivatives with diverse applications, including antitumor agents and other therapeutic targets .
Safety and Hazards
properties
IUPAC Name |
7-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N7O4S/c1-32-18-9-8-17(14-19(18)33-2)34(30,31)28-12-10-27(11-13-28)21-20-22(24-15-23-21)29(26-25-20)16-6-4-3-5-7-16/h3-9,14-15H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILUDYADCHJEXRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N7O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dimethoxybenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.